Cas no 941924-23-8 (N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide)

• Product Name: N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide
• CAS No: 941924-23-8
• MF: C₂₅H₂₆N₄O₃
• MW: 430.498945713043
• CID: 5443244
• Update Time: 2025-11-06

N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3Z)-3-[1-cyano-2-(hexylamino)-2-oxoethylidene]isoindol-1-yl]-4-methoxybenzamide
• N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide

• Inchi： 1S/C25H26N4O3/c1-3-4-5-8-15-27-25(31)21(16-26)22-19-9-6-7-10-20(19)23(28-22)29-24(30)17-11-13-18(32-2)14-12-17/h6-7,9-14H,3-5,8,15H2,1-2H3,(H,27,31)(H,28,29,30)/b22-21-
• InChI Key： MJYMHGAUVUBPGJ-DQRAZIAOSA-N
• SMILES： C(NC1C2=C(C=CC=C2)/C(=C(\C#N)/C(NCCCCCC)=O)/N=1)(=O)C1=CC=C(OC)C=C1

Additional information on N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide

Professional Introduction to N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide (CAS No. 941924-23-8)

N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide, with the CAS number 941924-23-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a hexylcarbamoyl moiety and an isoindol ring system. The presence of these structural features not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry and drug discovery.

The hexylcarbamoyl group is a key functional unit in this molecule, contributing to its hydrophobicity and potential for interaction with biological targets. This moiety has been widely explored in the development of bioactive molecules due to its ability to modulate pharmacokinetic properties and enhance binding affinity. In particular, the hexylcarbamoyl group can serve as a linker in drug design, facilitating the connection between different pharmacophoric units and improving the overall solubility and bioavailability of the compound.

On the other hand, the isoindol ring system is another critical component of this compound, known for its presence in various biologically active natural products and synthetic drugs. The isoindol scaffold is particularly interesting due to its ability to engage in multiple non-covalent interactions with biological targets, including hydrogen bonding, π-stacking, and hydrophobic interactions. These interactions are crucial for the development of high-affinity ligands and have been leveraged in the design of small-molecule inhibitors and activators.

The amide functionality in N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide further enhances its potential as a pharmacophore. Amides are well-known for their role in drug design due to their versatility in forming hydrogen bonds and their ability to stabilize specific conformations of biological targets. The presence of the amide group in this compound suggests that it may exhibit significant binding interactions with proteins and enzymes, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of complex organic molecules like N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide. These tools have been instrumental in predicting binding affinities, identifying potential drug candidates, and optimizing molecular structures for improved biological activity. By leveraging these computational methods, researchers can accelerate the drug discovery process and identify novel therapeutic agents more efficiently.

In addition to computational studies, experimental approaches such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable information about the three-dimensional structure of this compound. These techniques have allowed scientists to confirm the proposed structure of N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide and understand how it interacts with biological targets at an atomic level. Such structural insights are crucial for designing molecules with enhanced potency and selectivity.

The synthesis of N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide represents a significant achievement in organic synthesis, showcasing the ability to construct complex molecular architectures with high precision. The synthetic route involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step has been carefully optimized to ensure high yields and purity, making it feasible for large-scale production if needed.

The potential applications of N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol-3-yl-4-methoxybenzamide are vast and span across various therapeutic areas. Its unique structural features make it a versatile scaffold for designing molecules that can interact with a wide range of biological targets. For instance, this compound could be explored as a lead molecule for developing new antibiotics, anti-inflammatory agents, or even anticancer drugs.

One particularly exciting area of research is the use of N-(1Z)-1-cyano(hexylcarbamoyl)methylidene-1H-isoindol}-3-yi}-4-methoxybenzamide as a starting point for structure-based drug design. By understanding how this molecule interacts with its target proteins or enzymes at a molecular level, researchers can make informed modifications to enhance its potency, selectivity, and pharmacokinetic properties. This approach has been successfully employed in numerous drug development projects and holds great promise for future applications.

The growing interest in natural product-inspired drug design has also highlighted the importance of molecules like N-(1Z)-1-cyano(hexylcarbamoyl)methylidene}-3-yi}-4-methoxybenzamide. Many biologically active compounds isolated from natural sources contain complex structural motifs that are difficult to synthesize artificially but offer unique biological activities. By studying these natural products and incorporating their structural features into synthetic molecules like this one}, researchers can discover new therapeutic agents with novel mechanisms of action.

In conclusion}, N-(}]-cyano(hexylcarbamoyl)methylidene}-3-yi}-4-methoxybenzamide (CAS No.) is a fascinating organic compound with significant potential in pharmaceutical research}}}}}}}}}}}}}}}}}}}}}}}. Its intricate structure}, which includes key functional units such as hexylcarbamoyl} }}and }}isoindol} }}moieties}, makes it a promising candidate for further exploration in medicinal chemistry}}}}}. With ongoing advancements in computational chemistry}}, synthetic methodologies}},and experimental techniques}}, researchers are poised to unlock new therapeutic possibilities using this intriguing molecule}}}.